4,5-Dimethyl-2-(2-(m-tolyloxy)acetamido)thiophene-3-carboxamide

• IUPAC Name: 4,5-dimethyl-2-[[2-(3-methylphenoxy)acetyl]amino]thiophene-3-carboxamide
• InChI: InChI=1S/C16H18N2O3S/c1-9-5-4-6-12(7-9)21-8-13(19)18-16-14(15(17)20)10(2)11(3)22-16/h4-7H,8H2,1-3H3,(H2,17,20)(H,18,19)
• InChI Key: HOYXVDJVQLHUHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NC2=C(C(=C(S2)C)C)C(=O)N
• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4 g/mol

Description

4,5-Dimethyl-2-(2-(m-tolyloxy)acetamido)thiophene-3-carboxamide, also known as DMAT, is a synthetic compound that has been extensively studied for its potential use in scientific research. DMAT belongs to the class of compounds known as protein kinase inhibitors, which are molecules that can selectively inhibit the activity of specific protein kinases in cells. In

Mechanism of Action

Target of Action

The primary targets of 4,5-Dimethyl-2-(2-(m-tolyloxy)acetamido)thiophene-3-carboxamide are currently unknown

Biochemical Pathways

Thiazoles, a class of compounds to which this compound belongs, have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . The downstream effects of these pathways are subject to further investigation.

Result of Action

Thiazole derivatives have been reported to exhibit a range of biological activities, suggesting that this compound may have similar effects .

Advantages and Limitations for Lab Experiments

4,5-Dimethyl-2-(2-(m-tolyloxy)acetamido)thiophene-3-carboxamide has several advantages as a research tool. It is a highly selective inhibitor of specific protein kinases, which allows for the study of the role of these enzymes in disease pathogenesis. 4,5-Dimethyl-2-(2-(m-tolyloxy)acetamido)thiophene-3-carboxamide is also relatively easy to synthesize, making it readily available for use in research. However, there are also limitations to the use of 4,5-Dimethyl-2-(2-(m-tolyloxy)acetamido)thiophene-3-carboxamide in lab experiments. 4,5-Dimethyl-2-(2-(m-tolyloxy)acetamido)thiophene-3-carboxamide may have off-target effects on other protein kinases, leading to unintended consequences. Additionally, 4,5-Dimethyl-2-(2-(m-tolyloxy)acetamido)thiophene-3-carboxamide has limited solubility in aqueous solutions, which may limit its use in certain experimental settings.

Future Directions

For research on 4,5-Dimethyl-2-(2-(m-tolyloxy)acetamido)thiophene-3-carboxamide include the development of more selective protein kinase inhibitors and the use of 4,5-Dimethyl-2-(2-(m-tolyloxy)acetamido)thiophene-3-carboxamide as a potential therapeutic agent for the treatment of inflammatory diseases.

Synthesis Methods

4,5-Dimethyl-2-(2-(m-tolyloxy)acetamido)thiophene-3-carboxamide can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The first step involves the reaction of 4,5-dimethylthiophene-2-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This acid chloride is then reacted with 2-(m-tolyloxy)acetamide to form the desired amide intermediate. Finally, the amide intermediate is reacted with thioacetamide in the presence of a base to yield 4,5-Dimethyl-2-(2-(m-tolyloxy)acetamido)thiophene-3-carboxamide.

Scientific Research Applications

4,5-Dimethyl-2-(2-(m-tolyloxy)acetamido)thiophene-3-carboxamide has been extensively studied for its potential use as a research tool in the field of protein kinase research. Protein kinases are enzymes that are involved in the regulation of various cellular processes, including cell growth, differentiation, and apoptosis. Aberrant activation of protein kinases has been implicated in the development of various diseases, including cancer, inflammation, and neurodegenerative disorders. 4,5-Dimethyl-2-(2-(m-tolyloxy)acetamido)thiophene-3-carboxamide has been shown to selectively inhibit the activity of specific protein kinases, making it a valuable tool for studying the role of these enzymes in disease pathogenesis.